Cas no 2034607-70-8 (7-phenyl-4-(1H-pyrazole-4-carbonyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034607-70-8
• MF: C₁₅H₂₁N₃O₃S
• MW: 323.41054224968
• CID: 6317652
• PubChem ID: 168003852
• Update Time: 2025-10-28

7-phenyl-4-(1H-pyrazole-4-carbonyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• 2034607-70-8

• Inchi： 1S/C15H21N3O3S/c19-15(13-10-16-17-11-13)18-7-6-14(22(20,21)9-8-18)12-4-2-1-3-5-12/h1-5,13-14,16-17H,6-11H2
• InChI Key： AYTVRZBWEQVURX-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C2CNNC2)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 323.13036271g/mol
• Monoisotopic Mass: 323.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.9Ų

Additional information on 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1lambda6,4-thiazepane-1,1-dione

Introduction to 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1λ6,4-thiazepane-1,1-dione (CAS No. 2034607-70-8)

7-phenyl-4-(1H-pyrazole-4-carbonyl)-1λ6,4-thiazepane-1,1-dione, a compound with the CAS number 2034607-70-8, is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepanes, which are characterized by a seven-membered ring containing sulfur and nitrogen atoms. The presence of a phenyl group and a pyrazole carbonyl moiety further enhances its chemical diversity and biological activity.

The synthesis of 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1λ6,4-thiazepane-1,1-dione typically involves multistep reactions, including the formation of the thiazepane ring and the subsequent functionalization with the phenyl and pyrazole carbonyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1λ6,4-thiazepane-1,1-dione has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1λ6,4-thiazepane-1,1-dione has been investigated for its antitumor properties. Preclinical studies using human cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation in a dose-dependent manner. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cancer progression, including the PI3K/Akt and MAPK pathways. These findings highlight its potential as a novel anticancer agent for further development.

The pharmacokinetic properties of 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1λ6,4-thiazepane-1,1-dione have also been studied to assess its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be required to improve its pharmacokinetic profile for human use.

Toxicity studies are an essential part of the drug development process. Initial toxicity assessments of 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1λ6,4-thiazepane-1,1-dione have shown that it is well-tolerated at therapeutic doses in animal models. However, more comprehensive toxicity studies are needed to ensure its safety before advancing to clinical trials.

In conclusion, 7-phenyl-4-(1H-pyrazole-4-carbonyl)-1λ6,4-thiazepane-1,1-dione (CAS No. 2034607-70-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.